![molecular formula C10H9IN2O2 B595991 Ethyl 3-iodoimidazo[1,2-a]pyridine-8-carboxylate CAS No. 1262409-63-1](/img/structure/B595991.png)
Ethyl 3-iodoimidazo[1,2-a]pyridine-8-carboxylate
Overview
Description
Ethyl 3-iodoimidazo[1,2-a]pyridine-8-carboxylate, also known as IPC, is a synthetic organic compound that has a wide range of applications in scientific research. IPC has been used in a variety of studies, including drug discovery, drug metabolism, and biochemistry. IPC is a versatile compound that can be used to create a variety of products, including pharmaceuticals, cosmetics, and agricultural products. In addition, IPC has been used to study the mechanism of action of various drugs and to understand the biochemical and physiological effects of certain drugs.
Scientific Research Applications
Chemodivergent Synthesis
“Ethyl 3-iodoimidazo[1,2-a]pyridine-8-carboxylate” can be used in the chemodivergent synthesis of N-(pyridin-2-yl)amides and 3-bromoimidazo[1,2-a]pyridines . The reaction conditions for this synthesis are mild and metal-free, making it an efficient and environmentally friendly method .
Radical Reactions
This compound plays a significant role in radical reactions for the direct functionalization of imidazo[1,2-a]pyridines . These reactions can be facilitated through various strategies, including transition metal catalysis, metal-free oxidation, and photocatalysis .
Organic Synthesis
“Ethyl 3-iodoimidazo[1,2-a]pyridine-8-carboxylate” serves as a valuable heterocyclic scaffold in organic synthesis . Its unique structure allows for the efficient construction of imidazo[1,2-a]pyridine derivatives .
Pharmaceutical Chemistry
In the field of pharmaceutical chemistry, this compound is highly valued. It forms the basis for the development of many molecules with significant biological and therapeutic value .
Drug Development
The compound’s unique structure and properties make it a promising candidate for drug development. It forms the core structure of many pharmaceutical molecules .
Tuberculosis Treatment
While not directly related to “Ethyl 3-iodoimidazo[1,2-a]pyridine-8-carboxylate”, imidazo[1,2-a]pyridines have been used in the treatment of tuberculosis . Given the structural similarities, it’s possible that this compound could also have potential applications in this area.
Mechanism of Action
Target of Action
Ethyl 3-iodoimidazo[1,2-a]pyridine-8-carboxylate is a complex organic compound Compounds with similar structures, such as n-(pyridin-2-yl)amides and imidazo[1,2-a]pyridines, are known to serve as pharmacophores for many molecules with significant biological and therapeutic value .
Mode of Action
It’s worth noting that the negatively charged region in similar compounds is usually related to the lone pair of electronegative atoms, mainly distributed in the o atom of the ester group . This region is more likely to provide electrons, indicating a potential nucleophilic attack site .
Biochemical Pathways
It’s known that imidazo pyridines are a class of valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry . The direct functionalization of this valuable scaffold has been considered as one of the most efficient strategies for the construction of imidazo pyridine derivatives .
Result of Action
Similar compounds have shown signs of apoptosis, including nuclear condensation and fragmentation at certain concentrations .
Action Environment
It’s known that similar compounds are stable at room temperature but should be stored away from light and moisture .
properties
IUPAC Name |
ethyl 3-iodoimidazo[1,2-a]pyridine-8-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9IN2O2/c1-2-15-10(14)7-4-3-5-13-8(11)6-12-9(7)13/h3-6H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SSKJSMLBIMXBKQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=CN2C1=NC=C2I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9IN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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